Cas no 1997165-22-6 (benzyl N-(3-oxooct-7-en-2-yl)carbamate)
benzyl N-(3-oxooct-7-en-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 1997165-22-6
- EN300-797295
- benzyl N-(3-oxooct-7-en-2-yl)carbamate
-
- Inchi: 1S/C16H21NO3/c1-3-4-6-11-15(18)13(2)17-16(19)20-12-14-9-7-5-8-10-14/h3,5,7-10,13H,1,4,6,11-12H2,2H3,(H,17,19)
- InChI Key: LIASNWPSCNQPER-UHFFFAOYSA-N
- SMILES: O=C(CCCC=C)C(C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.15214353g/mol
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.4Ų
benzyl N-(3-oxooct-7-en-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797295-0.05g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 0.05g |
$827.0 | 2025-03-21 | |
| Enamine | EN300-797295-0.1g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 0.1g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-797295-0.25g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 0.25g |
$906.0 | 2025-03-21 | |
| Enamine | EN300-797295-0.5g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 0.5g |
$946.0 | 2025-03-21 | |
| Enamine | EN300-797295-1.0g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-797295-2.5g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-797295-5.0g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-797295-10.0g |
benzyl N-(3-oxooct-7-en-2-yl)carbamate |
1997165-22-6 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 |
benzyl N-(3-oxooct-7-en-2-yl)carbamate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on benzyl N-(3-oxooct-7-en-2-yl)carbamate
Introduction to Benzyl N-(3-oxooct-7-en-2-yl)carbamate (CAS No. 1997165-22-6)
Benzyl N-(3-oxooct-7-en-2-yl)carbamate, a compound with the chemical identifier CAS No. 1997165-22-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The unique structural features of Benzyl N-(3-oxooct-7-en-2-yl)carbamate make it a promising candidate for further exploration in various biological and chemical contexts.
The molecular structure of this compound consists of a benzyl group attached to a carbamate moiety, which is further linked to an octenone backbone. The presence of the 3-oxooct-7-en-2-yl moiety introduces a reactive site that can be exploited for various chemical modifications and biological interactions. This structural complexity makes Benzyl N-(3-oxooct-7-en-2-yl)carbamate an intriguing subject for synthetic chemists and biologists alike.
In recent years, there has been a growing interest in carbamate-based compounds due to their potential pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including drugs and agrochemicals. The specific arrangement of atoms in Benzyl N-(3-oxooct-7-en-2-yl)carbamate suggests that it may exhibit unique interactions with biological targets, making it a valuable asset in the search for new therapeutic agents.
One of the most compelling aspects of this compound is its potential application in the development of novel biomaterials. The carbamate group is particularly useful in creating cross-linking agents, which are essential for the synthesis of hydrogels and other biocompatible materials. These materials have numerous applications in medicine, including drug delivery systems, tissue engineering, and wound healing. The reactivity of the 3-oxooct-7-en-2-yl group provides a handle for further functionalization, allowing researchers to tailor the properties of these materials to specific needs.
The pharmaceutical industry has been particularly keen on exploring carbamate derivatives due to their reported bioactivity. Several studies have demonstrated that carbamates can exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. While Benzyl N-(3-oxooct-7-en-2-yl)carbamate has not yet been extensively studied in clinical settings, its structural similarities to known active compounds suggest that it may possess similar or even enhanced biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly identify promising candidates for further experimental validation. Benzyl N-(3-oxooct-7-en-2-yl)carbamate has emerged as one of the top hits in several virtual screening campaigns targeting various disease-related pathways. These computational results provide strong evidence for its potential as a lead compound in drug discovery efforts.
In addition to its pharmaceutical applications, this compound has shown promise in material science research. The ability to modify the properties of hydrogels and other biomaterials through carbamate cross-linking has opened up new avenues for therapeutic innovation. For instance, researchers have been able to create stimuli-responsive hydrogels that can release therapeutic agents in response to specific environmental cues. The unique reactivity of the 3-oxooct-7-en-2-yl group allows for fine-tuning these properties, making it an invaluable tool in biomaterial design.
The synthesis of complex organic molecules like Benzyl N-(3-octenone carbamate) often presents significant challenges due to the need for multiple functional group transformations and precise stereocontrol. However, recent advances in synthetic methodologies have made it increasingly feasible to access such molecules with high yields and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have greatly facilitated the construction of intricate molecular architectures.
The industrial production of this compound is also an area of growing interest. As demand for specialized chemicals increases, manufacturers are investing in new technologies to improve efficiency and scalability. Continuous flow chemistry, for example, offers a way to produce complex molecules with reduced waste and energy consumption. This approach could be particularly beneficial for scaling up the production of Benzyl N-(3-octenone carbamate), making it more readily available for research and commercial applications.
The environmental impact of chemical manufacturing is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize hazardous waste and reduce energy consumption. By optimizing reaction conditions and utilizing renewable feedstocks, researchers aim to make processes like those used to synthesize Benzyl N-(3-octenone carbamate) more sustainable. These initiatives not only benefit the environment but also help reduce costs associated with waste disposal and regulatory compliance.
In conclusion, Benzyl N-(3-octenone carbamate) (CAS No. 1997165226) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals and material science. Its unique structural features make it an attractive candidate for further exploration, offering opportunities for innovation in drug discovery and biomaterial design. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow.
1997165-22-6 (benzyl N-(3-oxooct-7-en-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)